Cas no 16238-73-6 ( )

• Product Name: &nbsp
• CAS No: 16238-73-6
• MF: C₉H₅N₃O₅
• MW: 235.153101682663
• CID: 904670
• PubChem ID: 85345
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4,5-dinitro-1-oxidoquinolin-1-ium
• 4,5-Dinitro-chinolin-1-oxid
• 4,5-Dinitro-chinolin-1-oxyd
• 4,5-Dinitroquinoline 1-oxide
• 4,5-Dinitroquinoline N-oxide
• 4,5-dinitro-quinoline-1-oxide
• AC1L39AC
• AG-E-12224
• CTK0H5491
• NSC265330
• Quinoline,5-dinitro-, 1-oxide
• Quinoline, 4,5-dinitro-, 1-oxide (8CI)(9CI)
• DTXSID60167365
• NSC-265330
• AMS537S566
• CHEMBL3244934
• 16238-73-6
• Quinoline, 4,5-dinitro-, 1-oxide
• 4,5-dinitroquinolin-1-ium-1-olate
• NSC 265330
•  

• Inchi： 1S/C9H5N3O5/c13-10-5-4-8(12(16)17)9-6(10)2-1-3-7(9)11(14)15/h1-5H
• InChI Key： VJEAOAHNLWAJGZ-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC(=C2C(=CC=CC=12)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 236.03078
• Monoisotopic Mass: 235.02292027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 106.36
• LogP: 3.13110